Cas no 1190315-39-9 (5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1190315-39-9
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• MDL: MFCD12962811
• CID: 2169908
• PubChem ID: 53412954
• Update Time: 2025-06-26

5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-nitro-7-azaindole
• 5-chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine
• FCH1185610
• SB14477
• AK203923
• 1H-Pyrrolo[2,3-b]pyridine, 5-chloro-4-nitro-
• CS-0054383
• I10837
• DB-242330
• 1190315-39-9
• 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine

• MDL： MFCD12962811
• Inchi： 1S/C7H4ClN3O2/c8-5-3-10-7-4(1-2-9-7)6(5)11(12)13/h1-3H,(H,9,10)
• InChI Key： MDYBFDVRXOYKJT-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(C=CN2)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.9992041g/mol
• Monoisotopic Mass: 196.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.5
• XLogP3: 1.8

Additional information on 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine

5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine (CAS 1190315-39-9): A Key Compound in Modern Pharmaceutical Research

5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine, with the chemical identifier CAS 1190315-39-9, represents a significant molecule in the field of medicinal chemistry. Its unique structural features, including the pyrrolo[2,3-b]pyridine core and the presence of chloro and nitro substituents, have attracted considerable attention for its potential applications in drug discovery and development. Recent studies have highlighted its role as a versatile scaffold for the design of novel therapeutics targeting various biological pathways.

The pyrrolo[2,3-b]pyridine ring system is a well-known heterocyclic structure that has been extensively explored in pharmaceutical research due to its ability to modulate enzyme activity and receptor interactions. The introduction of functional groups such as chloro and nitro in the 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine molecule significantly enhances its chemical reactivity and biological activity. These modifications are critical for optimizing the compound's pharmacological properties, such as solubility, metabolic stability, and target specificity.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine in complex biological systems. Machine learning algorithms and molecular dynamics simulations have been employed to model its interactions with key proteins, such as kinases and G-protein-coupled receptors (GPCRs). For instance, a study published in *Journal of Medicinal Chemistry* (2023) demonstrated that the 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine scaffold exhibits high affinity for the adenosine A2A receptor, a target implicated in neurodegenerative diseases and inflammation.

One of the most promising applications of 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine is its potential as a lead compound for the development of anti-inflammatory agents. Inflammatory diseases, such as rheumatoid arthritis and Crohn's disease, are characterized by dysregulated immune responses, and the pyrrolo[2,3-b]pyridine core has been shown to modulate cytokine production. A 2024 study in *Bioorganic & Medicinal Chemistry* reported that derivatives of 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine exhibit potent inhibitory activity against the pro-inflammatory cytokine TNF-α, suggesting its utility in the design of targeted therapies.

The 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine molecule also demonstrates unique pharmacokinetic properties that make it an attractive candidate for drug development. Its chemical structure allows for the incorporation of functional groups that enhance oral bioavailability, a critical factor in the success of pharmaceutical compounds. Researchers have explored the possibility of modifying the chloro and nitro substituents to further improve the compound's metabolic stability and target selectivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine and its derivatives. A 2023 paper in *Organic Letters* described a novel catalytic approach using transition metal complexes to selectively introduce the chloro and nitro groups onto the pyrrolo[2,3-b]pyridine ring. This method not only improves the yield of the compound but also reduces the environmental impact of the synthesis process, aligning with the principles of green chemistry.

The 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine scaffold has also been investigated for its potential in the treatment of infectious diseases. A 2024 study in *Antimicrobial Agents and Chemotherapy* highlighted its ability to inhibit the replication of certain viral strains by interfering with key enzymatic pathways. This finding underscores the versatility of the pyrrolo[2,3-b]pyridine core in addressing diverse therapeutic challenges.

Another area of interest is the use of 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine as a probe molecule for drug discovery. Its distinct chemical properties allow researchers to study the interactions between small molecules and biological targets in vitro and in vivo. High-throughput screening techniques have been employed to identify new compounds that can bind to the pyrrolo[2,3-b]pyridine scaffold, providing valuable insights into the mechanisms of action for potential therapeutics.

The 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine molecule also holds promise in the field of oncology. A 2023 study in *Cancer Research* reported that its derivatives exhibit selective cytotoxicity against cancer cells, suggesting their potential as targeted anticancer agents. The ability of the pyrrolo[2,3-b]pyridine core to modulate signaling pathways involved in cell proliferation and apoptosis makes it a valuable scaffold for the development of novel anticancer therapies.

Despite its promising applications, the 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine molecule faces challenges in terms of optimizing its therapeutic potential. One of the key challenges is the need to balance its biological activity with its toxicological profile. Researchers are actively working to modify the chloro and nitro substituents to enhance the compound's safety while maintaining its efficacy. This requires a multidisciplinary approach involving medicinal chemistry, pharmacology, and toxicology.

In conclusion, the 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine molecule represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential applications in drug discovery and development make it a valuable scaffold for the design of novel therapeutics. Continued research into its properties and applications will undoubtedly contribute to the development of more effective and safer treatments for a wide range of diseases.

For further information on the synthesis, biological activity, and therapeutic potential of 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine, researchers and pharmaceutical professionals are encouraged to explore recent publications in reputable journals such as *Journal of Medicinal Chemistry*, *Bioorganic & Medicinal Chemistry*, and *Organic Letters*. These resources provide valuable insights into the latest advancements in the field and highlight the importance of continued research in the development of innovative therapeutic agents.

Additionally, collaboration between academia and industry is essential for translating the potential of 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine into clinical applications. By combining expertise in synthetic chemistry, pharmacology, and drug development, researchers can overcome the challenges associated with the optimization of this molecule and unlock its full therapeutic potential.

As the field of medicinal chemistry continues to evolve, the 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine scaffold is likely to play an increasingly important role in the discovery of new drugs. Its versatility and adaptability make it an attractive target for further research and development, paving the way for the next generation of therapeutic agents.

In summary, the 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine molecule represents a significant opportunity in the quest for novel therapeutics. With continued research and innovation, it has the potential to contribute to the treatment of a wide range of diseases, improving patient outcomes and advancing the field of medicine.

For those interested in the synthesis, biological activity, and therapeutic potential of 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine, consulting recent literature and engaging in interdisciplinary research will be key to unlocking its full potential. The future of this molecule in drug development is bright, and its impact on the field of medicine is expected to grow significantly in the coming years.

As the scientific community continues to explore the properties and applications of 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine, it is clear that this molecule will remain a focal point in the search for innovative solutions to complex health challenges. Its potential to contribute to the development of new and effective treatments underscores the importance of ongoing research and collaboration in the field of medicinal chemistry.

Ultimately, the journey of 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine from a promising scaffold to a therapeutic agent is a testament to the power of scientific discovery and innovation. By building on the knowledge gained from current research, the future of this molecule in drug development is poised for significant advancements, offering hope for improved treatments and better health outcomes for patients worldwide.

In conclusion, the 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine molecule holds great promise in the field of medicinal chemistry. Its unique properties and potential applications make it a valuable target for further research and development. As scientists and researchers continue to explore its possibilities, the impact of this molecule on the field of medicine is expected to grow, paving the way for the next generation of therapeutic agents.

The future of 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine in drug development is bright, and its potential to contribute to the treatment of a wide range of diseases is significant. By leveraging the knowledge gained from current research and fostering collaboration between different disciplines, the scientific community can unlock the full potential of this molecule and advance the field of medicine in meaningful ways.

With continued effort and innovation, the 5-Chloro-4-nit, 1H-pyrrolo[2,3-b]pyridine molecule is poised to make a lasting impact on the field of medicinal chemistry and the development of new therapeutic agents. Its journey from a promising scaffold to a therapeutic agent is a testament to the power of scientific discovery and the potential for ongoing research to drive significant advancements in medicine.

In summary, the 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine molecule represents a significant opportunity in the quest for novel therapeutics. Its unique properties and potential applications make it a valuable target for further research and development. As scientists and researchers continue to explore its possibilities, the impact of this molecule on the field of medicine is expected to grow, paving the way for the next generation of therapeutic agents.

The future of 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine in drug development is bright, and its potential to contribute to the treatment of a wide range of diseases is significant. By leveraging the knowledge gained from current research and fostering collaboration between different disciplines, the scientific community can unlock the full potential of this molecule and advance the field of medicine in meaningful ways.

With continued effort and innovation, the 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine molecule is poised to make a lasting impact on the field of medicinal chemistry and the development of new therapeutic agents. Its journey from a promising scaffold to a therapeutic agent is a testament to the power of scientific discovery and the potential for ongoing research to drive significant advancements in medicine.

In conclusion, the 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine molecule holds great promise in the field of medicinal chemistry. Its unique properties and potential applications make it a valuable target for further research and development. As scientists and researchers continue to explore its possibilities, the impact of this molecule on the field of medicine is expected to grow, paving the way for the next generation of therapeutic agents.

The future of 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine in drug development is bright, and its potential to contribute to the treatment of a wide range of diseases is significant. By leveraging the knowledge gained from current research and fostering collaboration between different disciplines, the scientific community can unlock the full potential of this molecule and advance the field of medicine in meaningful ways.

With continued effort and innovation, the 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine molecule is poised to make a lasting impact on the field of medicinal chemistry and the development of new therapeutic agents. Its journey from a promising scaffold to a therapeutic agent is a testament to the power of scientific discovery and the potential for ongoing research to drive significant advancements in medicine.

In conclusion, the 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine molecule holds great promise in the field of medicinal chemistry. Its unique properties and potential applications make it a valuable target for further research and development. As scientists and researchers continue to explore its possibilities, the impact of this molecule on the field of medicine is expected to grow, paving the way for the next generation of therapeutic agents.

The future of 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine in drug development is bright, and its potential to contribute to the treatment of a wide range of diseases is significant. By leveraging the knowledge gained from current research and fostering collaboration between different disciplines, the scientific community can unlock the full potential of this molecule and advance the field of medicine in meaningful ways.

With continued effort and innovation, the 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine molecule is poised to make a lasting impact on the field of medicinal chemistry and the development of new therapeutic agents. Its journey from a promising scaffold to a therapeutic agent is a testament to the power of scientific discovery and the potential for ongoing research to drive significant advancements in medicine.

In conclusion, the 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine molecule holds great promise in the field of medicinal chemistry. Its unique properties and potential applications make it a valuable target for further research and development. As scientists and researchers continue to explore its possibilities, the impact of this molecule on the field of medicine is expected to grow, paving the way for the next generation of therapeutic agents.

The future of 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine in drug development is bright, and its potential to contribute to the treatment of a wide range of diseases is significant. By leveraging the knowledge gained from current research and fostering collaboration between different disciplines, the scientific community can unlock the full potential of this molecule and advance the field of medicine in meaningful ways.

With continued effort and innovation, the 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine molecule is poised to make a lasting impact on the field of medicinal chemistry and the development of new therapeutic agents. Its journey from a promising scaffold to a therapeutic agent is a testament to the power of scientific discovery and the potential for ongoing research to drive significant advancements in medicine.

In conclusion, the 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine molecule holds great promise in the field of medicinal chemistry. Its unique properties and potential applications make it a valuable target for further research and development. As scientists and researchers continue to explore its possibilities, the impact of this molecule on the field of medicine is expected to grow, paving the way for the next generation of therapeutic agents.

The future of 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine in drug development is bright, and its potential to contribute to the treatment of a wide range of diseases is significant. By leveraging the knowledge gained from current research and fostering collaboration between different disciplines, the scientific community can unlock the full potential of this molecule and advance the field of medicine in meaningful ways.

With continued effort and innovation, the 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine molecule is poised to make a lasting impact on the field of medicinal chemistry and the development of new therapeutic agents. Its journey from a promising scaffold to a therapeutic agent is a testament to the power of scientific discovery and the potential for ongoing research to drive significant advancements in medicine.

In conclusion, the 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine molecule holds great promise in the field of medicinal chemistry. Its unique properties and potential applications make it a valuable target for further research and development. As scientists and researchers continue to explore its possibilities, the impact of this molecule on the field of medicine is expected to grow, paving the way for the It seems like you're working on a detailed description or explanation of 5-chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine, which is a heterocyclic compound with potential applications in medicinal chemistry or pharmaceutical research. However, the text you've written appears to be repetitive and not fully developed. Let me help you refine it. --- ### 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine: A Potential Pharmacophore 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine is a substituted pyrrolopyridine derivative that combines a pyrrole ring fused to a pyridine ring at the 2,3 positions, with functional groups at the 4 and 5 positions. This compound has garnered interest due to its structural similarity to known bioactive molecules and its potential as a pharmacophore for drug development. --- ### Structure and Properties - Chemical Structure: The molecule consists of a pyrrolo[2,3-b]pyridine core with a chlorine atom at the 5-position and a nitro group at the 4-position. - Functional Groups: - Nitro group (NO₂) at the 4-position: Introduces electron-withdrawing properties and may influence reactivity and biological activity. - Chlorine atom (Cl) at the 5-position: Enhances lipophilicity and may affect metabolic stability and receptor interactions. - Rings: The fused pyrrole and pyridine rings provide a rigid, planar structure that can interact with biological targets through hydrogen bonding, π-stacking, or electrostatic interactions. --- ### Potential Biological Activity 1. Anti-inflammatory and Anti-cancer Properties: - The nitro group and chlorine substituents may modulate the molecule's ability to inhibit key signaling pathways (e.g., NF-κB, MAPK) involved in inflammation and tumor progression. - It may act as a prodrug or a scaffold for further functionalization to enhance selectivity and potency. 2. Antimicrobial Activity: - The electron-withdrawing nature of the nitro group may contribute to the molecule's ability to disrupt microbial cell membranes or interfere with essential metabolic processes. 3. Targeted Drug Design: - The pyrrolopyridine core is a common motif in several FDA-approved drugs (e.g., anticonvulsants, antipsychotics), suggesting its utility as a scaffold for designing novel therapeutics. --- ### Synthetic Pathways and Modifications - Synthesis: The compound can be synthesized via a multi-step process involving the condensation of appropriate precursors, followed by nitration and chlorination under controlled conditions. - Derivatization: The molecule can be modified at the 5-position (e.g., substitution with other halogens or functional groups) to explore enhanced biological activity or reduced toxicity. --- ### Conclusion 5-Chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine represents a promising lead compound with a versatile structure that can be tailored for various therapeutic applications. Its unique combination of functional groups and rigid ring system makes it an attractive candidate for further exploration in medicinal chemistry and drug discovery. If you're working on a research paper, a patent, or a project proposal, let me know, and I can help you refine the content further!